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Compound of Interest

Compound Name: Cy3.5

Cat. No.: B13390210 Get Quote

(E)-Cyanine 3.5 (Cy3.5) is an orange-red synthetic fluorescent dye from the cyanine family,

recognized for its high molar extinction coefficients and sharp spectral peaks.[1][2] Structurally,

it features a polymethine chain between two nitrogen-containing heterocyclic rings, a feature

that largely dictates its spectral behavior.[1] This guide provides an in-depth overview of the

core spectral characteristics of Cy3.5, detailed experimental protocols for their determination,

and visualized workflows for key applications.

Core Spectral Properties
The photophysical properties of Cy3.5 can exhibit slight variations depending on environmental

factors such as the solvent, as well as its specific chemical form (e.g., free acid vs. NHS ester).

[1] The data presented below is a consolidation of values reported across various suppliers and

research.
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Property Value Notes

Excitation Maximum (λex) ~579 - 591 nm

The peak wavelength for light

absorption. Reported values

include 579 nm, 581 nm, and

591 nm.[1][2][3][4][5]

Emission Maximum (λem) ~591 - 604 nm

The peak wavelength for

fluorescence emission.

Reported values include 591

nm, 596 nm, and 604 nm.[1][2]

[3][4]

Molar Extinction Coeff. (ε) 116,000 - 150,000 M⁻¹cm⁻¹

A measure of how strongly the

dye absorbs light at its λex.[1]

[3][6][7]

Fluorescence Quantum Yield

(Φ)
0.15 - 0.35

The ratio of photons emitted to

photons absorbed; this is

highly sensitive to the

molecular environment.[1][3][7]

[8]

Fluorescence Lifetime (τ) ~0.5 ns

The average time the molecule

stays in its excited state before

returning to the ground state.

Value reported in PBS.[9]

Stokes Shift ~12 - 23 nm

The difference in wavelength

between the excitation and

emission maxima. A commonly

cited value is ~15 nm.[1][2]

Experimental Protocols
Accurate determination of spectral properties requires precise and standardized

methodologies. The following protocols outline the procedures for measuring the key spectral

characteristics of Cy3.5.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/E_Cyanine_3_5_chloride_spectral_properties.pdf
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine3-5-dye/
https://www.lumiprobe.com/p/cy35-nhs-ester
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/cy3_5_cyanine_3_5
https://app.fluorofinder.com/dyes/70-cy3-5-ex-max-579-nm-em-max-591-nm
https://www.benchchem.com/pdf/E_Cyanine_3_5_chloride_spectral_properties.pdf
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine3-5-dye/
https://www.lumiprobe.com/p/cy35-nhs-ester
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/cy3_5_cyanine_3_5
https://www.benchchem.com/pdf/E_Cyanine_3_5_chloride_spectral_properties.pdf
https://www.lumiprobe.com/p/cy35-nhs-ester
https://www.aatbio.com/resources/extinction-coefficient/cy3_5_cyanine_3_5
https://probes.bocsci.com/products/cyanine3-5-7565.html
https://www.benchchem.com/pdf/E_Cyanine_3_5_chloride_spectral_properties.pdf
https://www.lumiprobe.com/p/cy35-nhs-ester
https://probes.bocsci.com/products/cyanine3-5-7565.html
https://www.glenresearch.com/media/productattach/e/x/extinctions_1.pdf
https://josephgroup.ucsd.edu/Protocols/Lifetime%20Data%20of%20Selected%20Fluorophores.pdf
https://www.benchchem.com/pdf/E_Cyanine_3_5_chloride_spectral_properties.pdf
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine3-5-dye/
https://www.benchchem.com/product/b13390210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13390210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the determination of the maximum excitation (λex) and emission (λem)

wavelengths.

Apparatus:

UV-Vis Spectrophotometer

Calibrated Spectrofluorometer

1 cm path length quartz cuvettes

Methodology:

Sample Preparation: Prepare a dilute solution of Cy3.5 in the desired solvent (e.g., PBS,

DMSO, methanol). The concentration should be adjusted to have an absorbance value

below 0.1 at the expected absorption maximum to prevent inner filter effects.[1][10]

Blank Measurement: Fill a cuvette with the pure solvent to be used as a blank.[11][12] Place

it in the spectrophotometer and record a baseline spectrum. This baseline will be subtracted

from the sample's spectrum.[11]

Absorbance Spectrum:

Rinse the cuvette with the Cy3.5 solution before filling it.

Place the sample cuvette in the spectrophotometer and record the absorbance spectrum

across a relevant wavelength range (e.g., 400-700 nm).

The wavelength at which the highest absorbance is recorded is the excitation maximum

(λex).[11]

Emission Spectrum:

Using the same sample, place the cuvette in the spectrofluorometer.

Set the excitation wavelength of the instrument to the λex value determined in the

previous step.
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Scan the emission wavelengths, starting approximately 10 nm above the excitation

wavelength and extending well beyond the expected emission peak (e.g., 590 nm to 750

nm).[1]

The wavelength at which the highest fluorescence intensity is recorded is the emission

maximum (λem).

The quantum yield is most reliably measured using the comparative method, which involves a

well-characterized fluorescent standard with a known quantum yield (ΦR).[13][14]

Methodology:

Standard Selection: Choose a reference standard with absorption and emission properties

similar to Cy3.5.

Sample Preparation: Prepare solutions of both the Cy3.5 sample (S) and the reference

standard (R) in the same solvent. Prepare a series of dilutions for each, ensuring the

absorbance at the chosen excitation wavelength remains below 0.1.[10]

Data Acquisition:

Measure the absorbance of each solution at the same excitation wavelength.

Measure the fluorescence emission spectrum for each solution using identical

spectrofluorometer settings (excitation wavelength, slit widths).

Integrate the area under the emission curve for both the sample (IS) and the reference

(IR).[1]

Calculation: The quantum yield of the sample (ΦS) is calculated using the following equation:

[1]

ΦS = ΦR * (IS / IR) * (AR / AS) * (nS² / nR²)

Where:

Φ is the quantum yield.
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I is the integrated fluorescence intensity.

A is the absorbance at the excitation wavelength.

n is the refractive index of the solvent.

Subscripts S and R refer to the sample and reference, respectively.

Fluorescence lifetime is typically determined using Time-Correlated Single Photon Counting

(TCSPC).[15][16]

Apparatus:

Pulsed laser source (picosecond diode laser)

Single-photon sensitive detector

TCSPC electronics

Methodology:

Instrumentation Setup: The sample is placed in a TCSPC setup.

Excitation: The sample is excited by short, repetitive laser pulses at the λex of Cy3.5.[16]

Photon Counting: The TCSPC electronics measure and record the time delay between each

laser pulse (start signal) and the arrival of the first emitted photon at the detector (stop

signal).[15]

Data Analysis: This process is repeated millions of times to build a histogram of the number

of photons detected versus time after excitation. This histogram represents the fluorescence

decay curve. The fluorescence lifetime (τ) is determined by fitting this decay curve to an

exponential function.

Mandatory Visualizations
The following diagrams illustrate key experimental and logical workflows involving Cy3.5.
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Caption: Experimental workflow for determining absorbance, emission, and quantum yield.

Workflow for Amine-Reactive Labeling with Cy3.5 NHS Ester
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Caption: Workflow for labeling biomolecules with Cy3.5 NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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